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Abstract
This technical guide provides an in-depth analysis of Butyl Decyl Adipate, a lesser-

documented emollient ester, within the broader context of adipate esters used in cosmetic and

pharmaceutical formulations. Due to a notable lack of specific performance data on Butyl
Decyl Adipate in publicly available literature, this document synthesizes its known

physicochemical properties with general principles of emollient science and comparative data

from related adipate esters. It is designed to offer researchers and formulators a foundational

understanding of this ingredient, detailing its likely characteristics and providing the necessary

experimental frameworks to thoroughly evaluate its performance. The guide covers its chemical

structure, physical properties, and the established roles of adipate esters as emollients.

Furthermore, it presents detailed protocols for key in-vitro and in-vivo evaluations and

visualizes both the experimental workflows and the molecular mechanisms of emollient action

on the skin barrier.

Introduction to Adipate Esters as Emollients
Adipate esters are diesters of adipic acid and various alcohols, widely utilized in the cosmetics

and pharmaceutical industries as emollients, plasticizers, and solvents. Their primary function

as emollients is to soften and smooth the skin by forming a semi-occlusive film on the stratum

corneum. This film helps to reduce transepidermal water loss (TEWL) and improve skin
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hydration. The sensory profile of an emollient, a critical factor for consumer acceptance, is

largely determined by its chemical structure, molecular weight, and viscosity.

Adipate esters are valued for their non-greasy feel, good spreadability, and ability to dissolve

crystalline UV filters in sunscreen formulations. The properties of a specific adipate ester are a

function of the alcohol moieties used in its synthesis. Shorter, branched-chain alcohols tend to

produce lighter, more spreadable esters, while longer-chain alcohols result in esters with a

more substantive and richer feel.

Butyl Decyl Adipate: Physicochemical Properties
Butyl Decyl Adipate (CAS No. 71850-02-7) is the ester of adipic acid with a butyl and a decyl

alcohol chain. This asymmetric structure suggests a unique sensory profile, likely balancing the

lighter feel of a butyl ester with the increased substantivity of a decyl ester. While specific

performance data is scarce, its fundamental physicochemical properties have been reported

and are summarized below.

Property Value

CAS Number 71850-02-7

Molecular Formula C20H38O4

Molecular Weight 342.52 g/mol

Density 0.936 g/cm³

Boiling Point 375.2°C at 760 mmHg

Flash Point 168.2°C

Refractive Index 1.449

Note: Data sourced from chemical supplier specifications. Performance characteristics such as

viscosity and spreadability are not publicly available.

For context, a comparison with other well-characterized adipate esters is useful.
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Emollient
Molecular Weight (
g/mol )

Typical Use Level Key Characteristics

Diisopropyl Adipate 202.25 1-10%

High spreadability,

light, dry feel, good

solvent

Dibutyl Adipate 258.36 5-8%

Lightweight, silky

finish, good solvent for

UV filters[1][2][3]

Butyl Decyl Adipate 342.52 Not Established

Predicted: Medium

spreadability, richer

feel than shorter-chain

adipates

Bis(2-ethylhexyl)

Adipate
370.57 1-10%

Good low-temperature

flexibility, light, non-

greasy feel

Mechanism of Action of Emollients on the Skin
Barrier
Emollients primarily exert their effects on the stratum corneum, the outermost layer of the

epidermis. Their mechanism is multifaceted, involving both physical and biochemical

interactions.

Occlusion and Hydration: Emollients form a hydrophobic film on the skin surface, which

reduces the rate of transepidermal water loss (TEWL). This allows water to accumulate in

the stratum corneum, hydrating the corneocytes and improving the skin's flexibility and

appearance.

Lipid Barrier Interaction: The stratum corneum's barrier function is maintained by a highly

organized intercellular lipid matrix, primarily composed of ceramides, cholesterol, and free

fatty acids. Some emollients can penetrate this lipid matrix. While many lipophilic emollients

do not significantly alter the overall lamellar organization, they can form separate domains
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within the lipid layers[4]. Certain components, like free fatty acids, may even fluidize or

disorder the lipid packing, which can enhance the penetration of other active ingredients[5].

Cellular Signaling and Lipid Synthesis: Fatty acids from emollients can be absorbed by

keratinocytes in the underlying epidermal layers. These fatty acids can then act as signaling

molecules, for instance, by activating Peroxisome Proliferator-Activated Receptors (PPARs)

[6][7]. PPAR activation plays a role in stimulating the synthesis of key barrier lipids, which are

then packaged into lamellar bodies and secreted into the intercellular space to fortify the skin

barrier[8][9][10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12647238#butyl-decyl-adipate-as-an-emollient-in-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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